Cas no 141046-56-2 (Bicyclo[3.2.1]octane-1-carboxylic acid, 5-iodo-, methyl ester)

• Product Name: Bicyclo[3.2.1]octane-1-carboxylic acid, 5-iodo-, methyl ester
• CAS No: 141046-56-2
• MF: C₁₀H₁₅IO₂
• MW: 294.129375696182
• CID: 1308947
• PubChem ID: 85638586
• Update Time: 2025-04-20

Bicyclo[3.2.1]octane-1-carboxylic acid, 5-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-1-carboxylic acid, 5-iodo-, methyl ester
• DTXSID301242428
• methyl 5-iodobicyclo[3.2.1]octane-1-carboxylate
• starbld0047873
• 141046-56-2

• Inchi： 1S/C10H15IO2/c1-13-8(12)9-3-2-4-10(11,7-9)6-5-9/h2-7H2,1H3
• InChI Key： MVAKTRNHVAZPCM-UHFFFAOYSA-N
• SMILES： IC12CCCC(C(=O)OC)(CC1)C2

Computed Properties

• Exact Mass: 294.01125
• Monoisotopic Mass: 294.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3